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Compound of Interest

Compound Name: 2-Azidoethanol-d4

Cat. No.: B1153398 Get Quote

Essential Safety and Handling Guide for 2-
Azidoethanol-d4
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Azidoethanol-d4. The following

procedures are designed to minimize risk and ensure a safe laboratory environment.

Hazard Identification and Summary
2-Azidoethanol-d4 is a deuterated analog of 2-Azidoethanol. While specific toxicity data for

the deuterated form is not extensively available, the primary hazards are associated with the 2-

Azidoethanol structure. The compound is classified as corrosive and poses a significant risk of

severe skin burns and serious eye damage.[1][2]
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Hazard Classification Description

Skin Corrosion
Category 1B/1C: Causes severe skin burns and

poorly healing wounds.[3][4]

Eye Damage
Category 1: Causes serious eye damage, with a

risk of blindness.[1][4]

Acute Toxicity Shall not be classified as acutely toxic.[5]

Special Hazards

Azido compounds should be handled with care,

avoiding contact with acids or heavy metals to

prevent the formation of potentially explosive

compounds.[6]

Personal Protective Equipment (PPE)
Due to the corrosive nature of 2-Azidoethanol-d4, the use of appropriate personal protective

equipment is mandatory to prevent any direct contact.
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Area of Protection Required PPE Material/Specification

Eyes / Face
Chemical Safety Goggles &

Face Shield

Goggles must be worn at all

times. A face shield should be

used over goggles when

handling larger quantities or

when there is a significant

splash risk.[5][7]

Hands Chemical-Resistant Gloves

Use gloves made of materials

like nitrile, neoprene, or butyl

rubber. Ensure gloves are

inspected for integrity before

each use.[3]

Body
Laboratory Coat & Chemical-

Resistant Apron

A flame-retardant lab coat is

standard. A chemical-resistant

apron should be worn over the

lab coat for added protection

against splashes.[5]

Respiratory
Not Required (with proper

ventilation)

All work should be conducted

in a certified chemical fume

hood. If vapors/mists are

generated and ventilation is

inadequate, a NIOSH-

approved respirator is

necessary.[7]

Operational Plan: Handling Protocol
Adherence to a strict handling protocol is essential for safety. The following steps outline the

standard operating procedure for working with 2-Azidoethanol-d4.

Experimental Workflow
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Caption: Standard workflow for handling 2-Azidoethanol-d4.
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Step-by-Step Methodology
Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 2-Azidoethanol.

Ensure a certified chemical fume hood is available and functioning correctly.[7]

Prepare a designated waste container for azido compounds.

Assemble all necessary PPE as specified in the table above.

Handling:

Don all required PPE before entering the laboratory space where the chemical is handled.

Transport the chemical in a secondary container or a safety bottle carrier.[7]

Conduct all manipulations, including weighing and transferring, inside a chemical fume

hood to prevent inhalation of vapors.[7]

Use compatible labware (e.g., glass, polyethylene) and avoid contact with incompatible

materials like strong oxidizers.

Post-Experiment:

Upon completion of work, decontaminate all surfaces and equipment.

Segregate all waste containing 2-Azidoethanol-d4 into a clearly labeled hazardous waste

container.

Wash hands thoroughly after removing gloves and before leaving the laboratory.[5]

Emergency Procedures
In the event of an exposure, immediate and decisive action is critical.

Emergency Response Logic
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Caption: Immediate first aid response to chemical exposure.

First Aid Measures
Skin Contact: Immediately remove all contaminated clothing.[8] Flush the affected skin with

copious amounts of cool running water for at least 20 minutes.[8][9] Do not try to neutralize

the chemical. Seek immediate medical attention.[10]

Eye Contact: Immediately flush eyes with an emergency eyewash station for at least 20

minutes, holding the eyelids open.[11][12] Remove contact lenses if present and easy to do.

Continue rinsing.[11] Seek immediate medical attention.

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If

symptoms persist, seek medical attention.[2]

Ingestion: Rinse mouth with water. Do NOT induce vomiting.[2] Call a poison control center

or doctor immediately for treatment advice.[10]
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Disposal Plan
Improper disposal of azido compounds can lead to hazardous situations.

Waste Disposal Workflow
Caption: Step-by-step process for safe chemical waste disposal.

Disposal Protocol
Do Not Dispose Down the Drain: Azido compounds can react with metals in plumbing (like

copper or lead) to form highly explosive metal azides.[6]

Segregation: Collect all waste containing 2-Azidoethanol-d4, including contaminated solids

(gloves, wipes) and liquids, in a dedicated and clearly labeled hazardous waste container.

[13]

Container: Use a container made of a compatible material, such as high-density

polyethylene (HDPE) or glass.

Labeling: The container must be tightly sealed and labeled with "Hazardous Waste" and the

full chemical name.

Storage and Disposal: Store the waste container in a designated, cool, and well-ventilated

secondary containment area until it is collected by your institution's Environmental Health &

Safety (EH&S) department or a licensed chemical waste disposal company.[14]

Quantitative and Physical Data
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Property Value

Molecular Formula C₂HD₄N₃O

Molecular Weight ~91.11 g/mol

Appearance Colorless to slightly yellow clear liquid.[7]

Boiling Point 60 °C (for non-deuterated form)[8]

Storage Temperature 2 - 8 °C, under an inert gas like nitrogen.[8]

Occupational Exposure Limits

No specific occupational exposure limits have

been established. Handle with caution as a

corrosive substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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